molecular formula C12H24N2O4S B8630868 tert-Butyl trans-4-[(methylsulfonyl)amino]cyclohexylcarbamate

tert-Butyl trans-4-[(methylsulfonyl)amino]cyclohexylcarbamate

Cat. No. B8630868
M. Wt: 292.40 g/mol
InChI Key: MOAJSULFOMCJLP-UHFFFAOYSA-N
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Description

Tert-Butyl trans-4-[(methylsulfonyl)amino]cyclohexylcarbamate is a useful research compound. Its molecular formula is C12H24N2O4S and its molecular weight is 292.40 g/mol. The purity is usually 95%.
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properties

Product Name

tert-Butyl trans-4-[(methylsulfonyl)amino]cyclohexylcarbamate

Molecular Formula

C12H24N2O4S

Molecular Weight

292.40 g/mol

IUPAC Name

tert-butyl N-[4-(methanesulfonamido)cyclohexyl]carbamate

InChI

InChI=1S/C12H24N2O4S/c1-12(2,3)18-11(15)13-9-5-7-10(8-6-9)14-19(4,16)17/h9-10,14H,5-8H2,1-4H3,(H,13,15)

InChI Key

MOAJSULFOMCJLP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1CCC(CC1)NS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The trans-N-boc-1,4-cyclohexanediamine (1.00 g, 4.67 mmol) was dissolved in DCM (50 mL). Next, TEA was added (1.301 mL, 9.33 mmol), followed by methanesulfonyl chloride (0.397 mL, 5.13 mmol). The reaction was allowed to stir at rt for 22 h. The reaction mixture was partitioned between DCM (100 mL) and water (25 mL). The phases were separated and the aqueous phase was extracted with DCM (50 mL). Combined organic layer was dried over MgSO4 for 20 h overnight. Filtered and evaporated to dryness to give the title compound of Step A as a solid (0.924 g). 1H NMR (400 MHz, DMSO-d6) δ ppm 3.32 (s, 8H), 2.89 (s, 3H), 1.83-1.91 (m, 1H), 1.70-1.78 (m, 1H), 1.37 (s, 9H).
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Synthesis routes and methods II

Procedure details

To a stirred solution of (4-amino-cyclohexyl)-carbamic acid tert-butyl ester (Altech, 1.24 g, 5.79 mmol) in methylene chloride (50 mL) at 0° C., triethylamine (202 mg, 6.95 mmol) and methansulfonylchloride (Aldrich, 796 mg, 6.95 mmol) were added successively and the mixture was stirred for 40 minutes. The solvent was removed and the residue was washed with water to give a white solid, which was directly used for the next step.
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202 mg
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796 mg
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